7-(2-Methoxyphenyl)-7-oxoheptanoic acid

• IUPAC Name: 7-(2-methoxyphenyl)-7-oxoheptanoic acid
• InChI: InChI=1S/C14H18O4/c1-18-13-9-6-5-7-11(13)12(15)8-3-2-4-10-14(16)17/h5-7,9H,2-4,8,10H2,1H3,(H,16,17)
• InChI Key: IOFSNUMHIJHCBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)CCCCCC(=O)O
• Molecular Formula: C14H18O4
• DSSTOX Substance ID: DTXSID80645317
• Molecular Weight: 250.29 g/mol
• CAS RN: 898765-99-6

Description

7-(2-Methoxyphenyl)-7-oxoheptanoic acid is a chemical compound that is not directly mentioned in the provided papers. However, the papers do discuss related compounds and methodologies that could be relevant to the synthesis and properties of similar structures. For instance, methyl 7-oxoheptanoate is an intermediate in prostaglandin synthesis, which suggests that this compound could potentially be used in pharmaceutical applications or as an intermediate in organic synthesis .

Synthesis Analysis

The synthesis of related compounds involves multi-step processes. Methyl 7-oxoheptanoate can be prepared from cycloheptanone, which is converted to 1-methoxy-1-cycloheptene and then subjected to ozonolysis . Similarly, the synthesis of 7-alkyl-7-methoxycarbonylcycloheptatrienes involves alkylation followed by methylation with diazomethane . These methods indicate that the synthesis of this compound might also involve multi-step reactions, possibly starting from a cycloheptanone derivative and introducing the 2-methoxyphenyl group through a Friedel-Crafts type reaction or similar aromatic substitution .

Molecular Structure Analysis

The molecular structure of this compound would consist of a seven-carbon chain with a terminal carboxylic acid group, an oxo group at the seventh carbon, and a 2-methoxyphenyl group attached to the same carbon. The papers discuss the valence isomerization of cycloheptatrienes and the base-catalyzed isomerization of 7-(methoxycarbonyl)-1,3,5-cycloheptatriene , which could provide insights into the stability and isomeric preferences of the compound's structure.

Chemical Reactions Analysis

The chemical reactions involving related compounds include the reaction of 2-bromo-7-methoxytropone with o-aminophenol, leading to various products and providing insights into the reactivity of the methoxy and bromo substituents on a tropone ring . This could suggest that the methoxy group in this compound may influence its reactivity in similar nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

While the physical and chemical properties of this compound are not directly reported, the properties of similar compounds can be inferred. For example, the gas chromatographic separation of reaction mixtures in the synthesis of methyl 7-oxoheptanoate indicates that such compounds can be analyzed using chromatographic techniques, which could be applicable to the analysis of this compound as well . The synthesis of methyl 7-oxoheptanoate also highlights the importance of purity and yield in the preparation of such intermediates .

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry Applications

7-(2-Methoxyphenyl)-7-oxoheptanoic acid, as part of a broader class of compounds including hydroxycinnamic acids (HCAs) and their derivatives, plays a significant role in chemical synthesis and medicinal chemistry. HCAs and similar compounds have been extensively studied for their antioxidant properties, which are of substantial interest due to their potential therapeutic applications in treating oxidative stress-related diseases. The structure-activity relationships (SARs) of these compounds have been explored to generate more potent antioxidant molecules. The presence of an unsaturated bond on the side chain and modifications on the aromatic ring, such as alterations in the number and position of hydroxy groups, significantly influence their activity. These modifications can enhance their antioxidant activity, showcasing the potential of such derivatives in drug development and other therapeutic applications (Razzaghi-Asl et al., 2013).

Biomass Conversion and Green Chemistry

Another important application of compounds related to this compound is in the conversion of biomass into valuable chemicals. For example, lactic acid, a key biomass-derived chemical, and its derivatives serve as crucial intermediates in producing a variety of value-added chemicals, demonstrating the flexibility and diversity of these compounds in green chemistry. Such applications not only contribute to the sustainable production of chemicals and materials but also open new avenues for the development of environmentally friendly synthesis processes. The ability to produce a wide range of chemicals from biomass, including drug synthesis and material production, highlights the significant role of these compounds in advancing sustainable industrial practices (Gao et al., 2011).

Mechanism of Action

Mode of Action

Based on its structural similarity to other phenolic compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding and hydrophobic interactions .

Biochemical Pathways

Phenolic compounds are known to interact with a variety of biochemical pathways, often acting as antioxidants or enzyme inhibitors . .

Pharmacokinetics

Phenolic compounds are generally well-absorbed and can undergo extensive metabolism, often through conjugation reactions . The specific ADME properties of this compound, and their impact on its bioavailability, are currently unknown.

Result of Action

Based on its structural similarity to other phenolic compounds, it may exhibit antioxidant activity and could potentially interact with a variety of cellular targets . .

Action Environment

The action, efficacy, and stability of 7-(2-Methoxyphenyl)-7-oxoheptanoic acid can be influenced by various environmental factors. These may include pH, temperature, and the presence of other molecules that can interact with the compound. Specific studies investigating these effects on this compound are currently lacking .

Safety and Hazards

Safety data sheets provide information on the potential hazards of a compound and recommendations for safe handling and storage. While specific safety data for “7-(2-Methoxyphenyl)-7-oxoheptanoic acid” is not available, it’s generally recommended to wear personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, or clothing when handling chemical compounds.

Future Directions

Future research could focus on the synthesis, characterization, and potential applications of “7-(2-Methoxyphenyl)-7-oxoheptanoic acid”. For example, the development of robust synthetic routes for similar compounds is a flourishing area of research.